Cas no 2145568-66-5 (N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide)

• Product Name: N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide
• CAS No: 2145568-66-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5413185
• PubChem ID: 132398253
• Update Time: 2025-07-17

N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS033934868
• N-[2-oxo-1-(propan-2-yl)pyrrolidin-3-yl]prop-2-enamide
• N-(2-Oxo-1-propan-2-ylpyrrolidin-3-yl)prop-2-enamide
• EN300-2827245
• Z2692557185
• 2145568-66-5
• N-[1-(1-Methylethyl)-2-oxo-3-pyrrolidinyl]-2-propenamide
• N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide

• Inchi： 1S/C10H16N2O2/c1-4-9(13)11-8-5-6-12(7(2)3)10(8)14/h4,7-8H,1,5-6H2,2-3H3,(H,11,13)
• InChI Key： IJTZTVTXUMAMEG-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C)C)C1=O)(=O)C=C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.6±45.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Additional information on N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide

Comprehensive Overview of N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide (CAS No. 2145568-66-5)

The compound N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide (CAS No. 2145568-66-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone core and a propenamide side chain, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide has surged, driven by advancements in medicinal chemistry and drug discovery. This compound's CAS No. 2145568-66-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its propenamide moiety, in particular, is a hotspot for modifications aimed at enhancing pharmacokinetic properties.

One of the most discussed topics in the context of N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide is its potential role in addressing neurodegenerative diseases. The pyrrolidinone scaffold is known to exhibit neuroprotective effects, and researchers are exploring whether this compound could be optimized for central nervous system (CNS) targeting. Such investigations align with the growing public interest in brain health and cognitive enhancement, making this a highly searched topic.

Another area of interest is the compound's applicability in polymer chemistry. The propenamide group allows for radical polymerization, which could be leveraged to create biocompatible materials. This aligns with the global push toward sustainable materials and green chemistry, topics that dominate environmental and industrial discussions. Searches for CAS No. 2145568-66-5 often include terms like "polymer applications" and "biodegradable materials", highlighting its multidisciplinary appeal.

From a synthetic perspective, N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide presents intriguing challenges and opportunities. Its pyrrolidinone ring requires precise stereochemical control during synthesis, a topic frequently explored in organic chemistry forums. The compound's CAS No. 2145568-66-5 is often referenced in discussions about asymmetric synthesis and catalysis, reflecting its utility as a chiral building block.

In the realm of computational chemistry, N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide has been the subject of molecular docking studies. These studies aim to predict its interactions with enzyme active sites, a popular topic among researchers focusing on structure-activity relationships (SAR). The compound's propenamide group is particularly scrutinized for its potential to form hydrogen bonds, a key factor in drug design.

The safety profile of N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide is another frequently searched topic. While it is not classified as a hazardous substance, researchers emphasize the importance of proper handling protocols in laboratory settings. This aligns with broader public concerns about chemical safety and workplace regulations, making it a relevant discussion point.

In summary, N-2-oxo-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide (CAS No. 2145568-66-5) is a versatile compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its pyrrolidinone and propenamide functionalities make it a valuable subject for ongoing research, particularly in areas like neuroprotection and sustainable materials. As interest in these fields grows, so too will the prominence of this compound in scientific and industrial discourse.